1-[2-(4-isopropoxyphenoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 1-[2-(4-propan-2-yloxyphenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C16H25NO2.ClH/c1-14(2)19-16-8-6-15(7-9-16)18-13-12-17-10-4-3-5-11-17;/h6-9,14H,3-5,10-13H2,1-2H3;1H
• InChI Key: KMOGZWXHCJDDDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)OCCN2CCCCC2.Cl
• Molecular Formula: C16H26ClNO2
• Molecular Weight: 299.83 g/mol

Description

1-[2-(4-isopropoxyphenoxy)ethyl]piperidine hydrochloride, also known as AEPP, is a chemical compound that has gained significant attention in the field of scientific research. AEPP is a piperidine derivative that has been synthesized and studied extensively for its potential as a therapeutic agent. In

Mechanism of Action

The mechanism of action of 1-[2-(4-isopropoxyphenoxy)ethyl]piperidine hydrochloride is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters, such as dopamine and serotonin. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to reduce oxidative stress and inflammation, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-[2-(4-isopropoxyphenoxy)ethyl]piperidine hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. This compound is also stable under standard laboratory conditions. However, there are some limitations to using this compound in lab experiments. It has a low solubility in water, which may limit its use in certain experiments. This compound is also relatively expensive compared to other compounds.

Future Directions

There are several future directions for the research of 1-[2-(4-isopropoxyphenoxy)ethyl]piperidine hydrochloride. One area of research is the development of new therapeutic agents based on the structure of this compound. Another area of research is the study of the potential neuroprotective effects of this compound in animal models of neurodegenerative disorders. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research. It has been shown to have potential as a therapeutic agent in various studies. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the research of this compound, including the development of new therapeutic agents and the study of its potential neuroprotective effects.

Scientific Research Applications

1-[2-(4-isopropoxyphenoxy)ethyl]piperidine hydrochloride has been studied for its potential as a therapeutic agent in various scientific research studies. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been studied for its potential in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.